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Compound of Interest

Compound Name: N-Methylbenzamidine
CAS No.: 34028-17-6
Cat. No.: B1211157
Get Quote
. J

Classification: Serine Protease Inhibitor /| Metabolic
Probe

CAS: 18037-10-0 (Hydrochloride salt) | Formula: CsH1oN2

Executive Technical Summary

N-Methylbenzamidine (N-MBA) is a competitive, reversible inhibitor of trypsin-like serine
proteases. Structurally derived from benzamidine, it retains the critical amidine functionality
required for electrostatic interaction with the S1 specificity pocket of enzymes like Trypsin,
Thrombin, and Factor Xa.

Beyond inhibition, N-MBA is a pivotal model substrate in xenobiotic metabolism. It is
extensively used to characterize the mARC (Mitochondrial Amidoxime Reducing Component)
enzyme system and hepatic P450-mediated N-demethylation pathways. Its biological utility lies
in two distinct domains:

e Pharmacology: As a scaffold for designing oral anticoagulants (thrombin inhibitors).[1]
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o Toxicology/Metabolism: As a probe for studying the in vivo reduction of amidoxime prodrugs.

Chemical & Structural Basis

Physicochemical Properties
e Basicity (pKa): ~11.5-12.0.[1]

o Significance: At physiological pH (7.4), N-MBA exists almost exclusively as a protonated
cation (

). This cationic state is non-negotiable for its biological activity, mimicking the side chain of
Arginine.

 Solubility: High aqueous solubility as a hydrochloride salt; lipophilicity is slightly higher than
benzamidine due to the methyl group (

Structure-Activity Relationship (SAR)

The biological efficacy of N-MBA is dictated by the Amidine Warhead:

e Primary Interaction: The protonated amidine group forms a bidentate salt bridge with the
carboxylate of Aspartate 189 (in Trypsin) or Aspartate 189 (in Thrombin) at the bottom of the
S1 specificity pocket.

¢ N-Methylation Effect: Unlike unsubstituted benzamidine, the N-methyl group introduces
asymmetry.

o Steric Penalty: The methyl group can create minor steric clashes within the restricted S1
pocket, often resulting in a slightly higher

(lower potency) compared to benzamidine (
for trypsin).

o Hydrophobic Desolvation:[1] The methyl group aids in desolvation entropy upon binding,
partially compensating for steric penalties.
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Mechanism of Action: Protease Inhibition
Binding Kinetics

N-MBA functions as a Type | Competitive Inhibitor. It competes with the substrate (e.g.,
fibrinogen for thrombin) for the active site.

e Enzyme Targets: Trypsin, Thrombin, Plasmin, Factor Xa.

e Thermodynamics: Binding is driven by enthalpy (

) via the salt bridge and van der Waals interactions of the phenyl ring with the hydrophobic
walls of the S1 pocket (residues 214-220).

Visualization: Molecular Interaction

The following diagram illustrates the competitive binding mechanism within the catalytic triad.
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Figure 1: Competitive inhibition mechanism. N-Methylbenzamidine blocks the S1 pocket via
electrostatic interaction with Asp-189, preventing substrate access.

Mechanism of Action: Drug Metabolism|[2]

N-Methylbenzamidine is a critical tool for studying the Prodrug-to-Active conversion pathway.
Many modern anticoagulants (e.g., ximelagatran derivatives) use an amidoxime structure to

improve oral bioavailability.
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The mARC Pathway

Prodrug Entry: An N-hydroxylated prodrug (Amidoxime) crosses the gut barrier.[2]

Reduction: The mARC enzyme system (Mitochondrial Amidoxime Reducing Component)
reduces the amidoxime back to the active amidine (N-MBA).

Clearance: N-MBA is subsequently cleared via renal excretion or N-demethylation by
Cytochrome P450.
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Figure 2: Metabolic activation and clearance pathway. N-Methylbenzamidine serves as the
active pharmacophore generated from amidoxime prodrugs.

Experimental Protocols
Protocol A: Determination of Inhibition Constant ()

Objective: Quantify the potency of N-MBA against Bovine Trypsin.

Materials:

Enzyme: Bovine Trypsin (TPCK-treated), 100 nM stock in 1 mM HCI.

Substrate: BAPNA (Na-Benzoyl-L-arginine 4-nitroanilide), 2 mM stock.

Inhibitor: N-Methylbenzamidine HCI, serial dilutions (0 - 500 uM).

Buffer: 50 mM Tris-HCI, 20 mM CacClz, pH 8.2.

Workflow:

Preparation: In a 96-well microplate, add 150 pL Buffer.

e Inhibitor Addition: Add 20 pL of N-MBA at varying concentrations (0, 10, 50, 100, 200, 500
UM).

e Enzyme Addition: Add 10 pL Trypsin stock. Incubate for 5 minutes at 25°C to allow
equilibrium (

)

e Reaction Start: Add 20 uL BAPNA substrate.

o Detection: Monitor Absorbance at 410 nm (release of p-nitroaniline) every 30 seconds for 10
minutes.

e Analysis:

o Plot initial velocity (
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) vs. Substrate concentration.[1]

o Use a Dixon Plot (1/v vs. [I]) to determine

at the intersection of lines, or fit to the competitive inhibition equation:

Protocol B: Synthesis (Pinner Reaction)

Objective: Synthesize N-Methylbenzamidine from Benzonitrile.

e Imidate Formation: Dissolve Benzonitrile in anhydrous ethanol/HCI at 0°C. Stir for 24h to

form the ethyl imidate hydrochloride intermediate.

o Aminolysis: React the intermediate with Methylamine (in methanol) at room temperature for

12h.

 Purification: Evaporate solvent. Recrystallize the crude solid from Ethanol/Ether to yield N-

Methylbenzamidine Hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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